Cas no 37937-62-5 (5-Phenyl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-Phenyl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 37937-62-5
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• MDL: MFCD00974531
• CID: 830762
• PubChem ID: 21807087
• Update Time: 2025-04-19

5-Phenyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-1,2,4-oxadiazole-3-carboxylic acid
• 5-phenyl-[1,2,4]oxadiazole-3-carboxylic acid
• 5-Phenyl-1,2,4-oxadiazol-3-carbonsaeure
• 5-Phenyl-1,2,4-oxdiazol-carbonsaeure-(3)
• CS-0269852
• DA-06307
• 5-Phenyl-1,2,4-oxadiazole-3-carboxylicacid
• AKOS005264494
• F11850
• MFCD00974531
• 37937-62-5
• EN300-95528
• SCHEMBL9396568
• FBWZBUNNSOZSSJ-UHFFFAOYSA-N
• DTXSID50618270

• MDL： MFCD00974531
• Inchi： 1S/C9H6N2O3/c12-9(13)7-10-8(14-11-7)6-4-2-1-3-5-6/h1-5H,(H,12,13)
• InChI Key： FBWZBUNNSOZSSJ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 190.03800
• Monoisotopic Mass: 190.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.2A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Boiling Point: 400.4±28.0 °C at 760 mmHg
• Flash Point: 195.9±24.0 °C
• PSA: 76.22000
• LogP: 1.43480
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Phenyl-1,2,4-oxadiazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C